1-(methylsulfonyl)-N-((1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl)methyl)piperidine-4-carboxamide

• IUPAC Name: 1-methylsulfonyl-N-[(1-thiophen-3-yltriazol-4-yl)methyl]piperidine-4-carboxamide
• InChI: InChI=1S/C14H19N5O3S2/c1-24(21,22)18-5-2-11(3-6-18)14(20)15-8-12-9-19(17-16-12)13-4-7-23-10-13/h4,7,9-11H,2-3,5-6,8H2,1H3,(H,15,20)
• InChI Key: OVIYALSCTNMDFF-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCC(CC1)C(=O)NCC2=CN(N=N2)C3=CSC=C3
• Molecular Formula: C14H19N5O3S2
• Molecular Weight: 369.5 g/mol

Description

1-(methylsulfonyl)-N-((1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl)methyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C14H19N5O3S2 and its molecular weight is 369.46. The purity is usually 95%.
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Scientific Research Applications

Stereodynamics and Perlin Effect in Piperidine Derivatives

Research on N-Trifyl substituted 1,4-diheterocyclohexanes, including piperidine derivatives, has explored their stereodynamic behavior and the Perlin effect. Such studies provide insights into the conformer preferences influenced by intramolecular interactions, relevant for understanding molecular behavior in various applications, including material science and drug design (Shainyan et al., 2008).

Synthesis of N,S-Containing Heterocycles

The Mannich reaction has been employed to synthesize N,S-containing heterocycles, demonstrating the potential for creating diverse molecular frameworks. This approach can be crucial for developing new compounds with varied scientific applications, including novel materials and therapeutic agents (Dotsenko et al., 2012).

Inhibitors of Soluble Epoxide Hydrolase

Compounds similar to the query have been identified as inhibitors of soluble epoxide hydrolase, a critical enzyme in various biological pathways. Such inhibitors can be valuable in researching cardiovascular diseases, inflammation, and pain management, highlighting the therapeutic potential of these compounds (Thalji et al., 2013).

Synthesis of N-Heterocycles

Research on synthesizing 6- and 7-membered N-heterocycles using α-Phenylvinylsulfonium salts, including piperidine derivatives, showcases methods for constructing complex heterocyclic systems. These findings have implications for developing new pharmaceuticals and materials with specific functional properties (Matlock et al., 2015).

Hydrogen Bonding in Proton-Transfer Compounds

The study of proton-transfer compounds of 5-sulfosalicylic acid with piperazine and other aliphatic nitrogen Lewis bases provides insights into hydrogen bonding and structural features. Understanding these interactions is crucial for the development of new catalytic, pharmaceutical, and material science applications (Smith et al., 2011).